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Introduction

trans-4-Methylcyclohexanecarboxylic acid (t-4-MCCA), identified by CAS Number 13064-83-

0, is a saturated cyclic carboxylic acid.[1][2] Its structure, featuring a cyclohexane ring with a

methyl and a carboxylic acid group in a trans configuration, makes it a valuable building block

in organic synthesis.[3][4] This compound serves as a key intermediate in the production of

pharmaceuticals, liquid crystals, and other functional materials.[1][2][4] A thorough

understanding of its physical properties is paramount for researchers, scientists, and drug

development professionals to effectively handle, purify, and utilize this compound in various

applications. This guide provides a comprehensive overview of its core physical characteristics,

detailed experimental protocols for their determination, and the scientific rationale behind these

methodologies.
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The defining feature of t-4-MCCA is the stereochemical arrangement of its substituents. The

'trans' designation indicates that the methyl group and the carboxylic acid group are on

opposite sides of the cyclohexane ring plane.[2][3] This arrangement results in a more linear

and stable chair conformation compared to its cis-isomer, which influences its crystal packing

and, consequently, its physical properties like melting point and density.

Molecular Formula: C₈H₁₄O₂[1][2]

Molecular Weight: 142.20 g/mol [2][5]

CAS Number: 13064-83-0[1][6]

Appearance: White crystalline solid or powder.[2][7]

Core Physical Properties
The physical properties of t-4-MCCA are summarized below. These values are critical for

designing reaction conditions, purification strategies, and formulation processes.

Property Value Source(s)

Melting Point
109-111 °C (lit.) or 108.0-114.0

°C
[1][2][7]

Boiling Point
245 °C at 760 mmHg; 134-136

°C at 15 mmHg
[1][2]

Density 1.025 g/cm³ [1][8]

pKa 4.89 (at 25 °C) [1][2]

Flash Point 110.7 °C [1][8]

Vapor Pressure 0.008 mmHg at 25°C [1][8]

Refractive Index 1.467 [1]
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The melting point of a solid is a robust indicator of its purity. For t-4-MCCA, the sharp melting

range of 109-111 °C suggests a high degree of purity and a well-ordered crystalline lattice.[1]

[9] The trans configuration allows for efficient packing in the solid state, leading to stronger

intermolecular forces (hydrogen bonding between carboxylic acid groups and van der Waals

forces) compared to the corresponding cis-isomer, which generally has a different melting

point. Impurities disrupt this crystal lattice, typically causing a depression and broadening of the

melting point range.[10]

Solubility Profile
The solubility of t-4-MCCA is dictated by the interplay between its polar carboxylic acid head

and its non-polar methylcyclohexyl tail. This dual nature aligns with the "like dissolves like"

principle.[11][12]

Polar Solvents: It is soluble in polar organic solvents like methanol.[1] The polar carboxylic

acid group can form hydrogen bonds with protic solvents and engage in dipole-dipole

interactions with aprotic polar solvents.

Non-Polar Solvents: Solubility in non-polar solvents like hexane is expected to be lower,

particularly at cooler temperatures. This property is often exploited for recrystallization.[12]

Aqueous Solubility: The compound is practically insoluble in water.[13] However, it readily

dissolves in aqueous base solutions (e.g., NaOH, NaHCO₃) due to the deprotonation of the

carboxylic acid to form the highly water-soluble carboxylate salt. This reactivity is a

cornerstone for its extraction and purification.

The relationship between the molecule's structure and its solubility is visualized below.
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Structural Basis of t-4-MCCA Solubility

trans-4-Methylcyclohexanecarboxylic Acid
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Caption: Relationship between molecular structure and solubility.

Acidity and pKa
The pKa value of 4.89 indicates that t-4-MCCA is a weak acid, similar in strength to other

aliphatic carboxylic acids like acetic acid.[1][2] The pKa is the pH at which the acid is 50%

deprotonated. This value is fundamental in drug development for predicting the ionization state
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of a molecule at physiological pH, which in turn affects its absorption, distribution, metabolism,

and excretion (ADME) properties.

Experimental Protocols for Property Determination
The following protocols describe standard, self-validating methods for determining the key

physical properties of t-4-MCCA in a research setting.

Protocol: Melting Point Determination via Mel-Temp
Apparatus
This method provides an accurate determination of the melting range, a crucial indicator of

sample purity.

Causality: A slow heating rate (~2 °C/min) near the melting point is essential to allow the

system to remain in thermal equilibrium, ensuring the recorded temperature accurately reflects

the temperature of the sample. A sharp, narrow melting range indicates high purity.[14]

Methodology:

Sample Preparation: Place a small amount of dry t-4-MCCA onto a watch glass. Crush the

crystals into a fine powder using a spatula.

Capillary Loading: Gently tap the open end of a capillary tube into the powder until a small

amount (2-3 mm) of the sample is packed into the closed end.

Apparatus Setup: Place the loaded capillary tube into the heating block of the Mel-Temp

apparatus.

Rapid Determination (Optional): Set the heating rate to a high value (5-10 °C per minute) to

quickly find an approximate melting point.[14]

Accurate Determination: Allow the apparatus to cool to at least 20 °C below the approximate

melting point. Insert a new sample.

Heating: Heat rapidly to about 15-20 °C below the expected melting point, then reduce the

heating rate to 1-2 °C per minute.
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Observation: Record the temperature (T₁) at which the first drop of liquid appears.

Final Reading: Continue heating at the slow rate and record the temperature (T₂) at which

the last crystal melts completely.

Reporting: The melting point is reported as the range T₁ - T₂.

Protocol: Qualitative Solubility and Functional Group
Analysis
This workflow not only determines solubility but also chemically validates the presence of the

acidic carboxylic acid functional group.

Causality: The solubility of an organic compound in acidic or basic aqueous solutions is a result

of a chemical reaction that forms a water-soluble salt.[15][16] Solubility in 5% NaHCO₃ is

characteristic of a strong organic acid, like a carboxylic acid, which is acidic enough to be

deprotonated by the weak base.

Methodology:

Solvent Series: Prepare test tubes containing ~1 mL of the following solvents: Water, 5%

NaOH (aq), 5% NaHCO₃ (aq), 5% HCl (aq), and Methanol.

Sample Addition: Add ~25 mg of t-4-MCCA to each test tube.

Observation: Vigorously shake each tube and observe whether the solid dissolves.

Interpretation of Expected Results:

Water: Insoluble.

5% NaOH: Soluble (confirms acidic character).

5% NaHCO₃: Soluble, possibly with effervescence (CO₂) (confirms carboxylic acid).

5% HCl: Insoluble.

Methanol: Soluble.
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The logical flow of this experimental analysis is depicted in the following diagram.
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Observe
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Caption: Experimental workflow for solubility testing.

Protocol: pKa Determination via Potentiometric Titration
This method yields a precise pKa value by monitoring pH changes during neutralization with a

strong base.

Causality: According to the Henderson-Hasselbalch equation, pH = pKa + log([A⁻]/[HA]). At the

half-equivalence point of a titration, exactly half of the acid ([HA]) has been converted to its

conjugate base ([A⁻]). At this point, [A⁻] = [HA], the log term becomes zero, and therefore, the

measured pH is equal to the pKa of the acid.[17][18]

Methodology:

Sample Preparation: Accurately weigh a sample of t-4-MCCA and dissolve it in a suitable

volume of deionized water, potentially with a small amount of co-solvent like ethanol to

ensure initial dissolution.

Apparatus Setup: Place the solution in a beaker with a magnetic stirrer. Calibrate a pH meter

and immerse the electrode in the solution.

Titration: Fill a burette with a standardized solution of ~0.1 M NaOH.

Data Collection: Add the NaOH titrant in small, precise increments (e.g., 0.1-0.2 mL). Record

the pH of the solution after each addition, allowing the reading to stabilize.

Equivalence Point: Continue adding titrant and recording the pH until well past the

equivalence point (the region of most rapid pH change).

Data Analysis:

Plot pH (y-axis) versus the volume of NaOH added (x-axis) to generate a titration curve.

Determine the volume of NaOH required to reach the equivalence point (V_eq). This is the

midpoint of the steep vertical section of the curve.

Calculate the half-equivalence point volume (V_eq / 2).
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Find the pH on the titration curve that corresponds to the V_eq / 2. This pH value is the

pKa of t-4-MCCA.[18][19]

Conclusion
The physical properties of trans-4-methylcyclohexanecarboxylic acid, from its well-defined

melting point to its predictable solubility and acidity, are a direct consequence of its molecular

structure. The data and protocols presented in this guide provide drug development

professionals and researchers with the necessary technical information for its confident and

effective use. Adherence to these robust experimental methodologies will ensure the accurate

characterization and quality control of this versatile chemical intermediate.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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